BENGHE Foundational & Exploratory

Check Availability & Pricing

tris(trimethylsilylmethyl)phosphine CAS number
18077-42-4

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

TRIS(TRIMETHYLSILYLMETHYL)
PHOSPHINE

Cat. No.: B096055

Compound Name:

An In-depth Technical Guide to Tris(trimethylsilylmethyl)phosphine (CAS 18077-42-4)

This technical guide provides a comprehensive overview of
tris(trimethylsilylmethyl)phosphine, a sterically hindered organophosphorus compound. It is
intended for researchers, scientists, and professionals in the fields of chemistry and drug
development, offering detailed information on its properties, synthesis, and applications as a
ligand in coordination chemistry.

Chemical and Physical Properties

Tris(trimethylsilylmethyl)phosphine, with the molecular formula C12H33PSi3, is a white
solid at room temperature.[1] Its structure, featuring three bulky trimethylsilylmethyl groups
attached to a central phosphorus atom, results in significant steric hindrance, which influences
its reactivity and coordination chemistry.

Table 1: Physical and Chemical Properties of Tris(trimethylsilylmethyl)phosphine
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Property Value Reference
CAS Number 18077-42-4 [1]
Molecular Formula C12H33PSi3 [1]
Molecular Weight 292.62 g/mol [1]
Appearance White solid [1]
Melting Point 66-70 °C [1]
Boiling Point 70 °C @ 1 mmHg [1]
Solubility Reacts with water [1]
Synthesis

A general, detailed experimental protocol for the synthesis of
tris(trimethylsilylmethyl)phosphine is not readily available in the public domain. However, a
synthetic approach has been described involving the reaction of a tungsten complex with
(trimethylsilyl)methylmagnesium chloride.

Reactivity and Applications in Coordination
Chemistry

Tris(trimethylsilylmethyl)phosphine is primarily utilized as a bulky phosphine ligand in
coordination chemistry. It readily reacts with a variety of transition metal precursors to form
stable metal complexes.

General Experimental Protocol for the Synthesis of
Metal Complexes

The synthesis of metal complexes of tris(trimethylsilylmethyl)phosphine typically involves
the reaction of the phosphine with a suitable metal halide or other precursor in an appropriate
solvent under an inert atmosphere. The general workflow is depicted below.
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General Workflow for Metal Complex Synthesis
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Caption: General workflow for the synthesis of metal complexes.

Complexes with a wide range of metals have been synthesized, including ruthenium, rhodium,
iridium, nickel, palladium, platinum, copper, silver, gold, zinc, cadmium, and mercury.[2]

Spectroscopic Data of Representative Metal Complexes

The formation of these complexes has been confirmed by infrared and nuclear magnetic
resonance spectroscopy.[2]

Table 2: Spectroscopic Data for Selected Metal Complexes of
Tris(trimethylsilylmethyl)phosphine
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*H NMR Data (3,

Complex IR Data (cm~?) Reference
ppm)
trans-[RhCI(CO) 9.90 (CHz), 9.85
_ v(CO) 1950 ] [2]
(siphos)z] (SiMes)
trans-[IrCI(CO) 9.88 (CH2), 9.83
_ v(CO) 1945 _ [2]
(siphos)z] (SiMes)
. 9.82 (CH2), 9.77
trans-[PdClz(siphos):] - ] [2]
(SiMes)
. 9.80 (CH2), 9.75
trans-[PtClz(siphos)2] - ] [2]
(SiMes)
*siphos =

tris(trimethylsilylmethy
lphosphine

Potential Applications

While the primary application of tris(trimethylsilylmethyl)phosphine is as a ligand, its bulky
nature suggests potential in catalysis where control of the metal's coordination sphere is
crucial. However, specific catalytic applications have not been extensively reported. There is
currently no available information on its use in drug development.
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Potential Application Areas
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Caption: Logical relationship of potential applications.

Safety and Handling

Tris(trimethylsilylmethyl)phosphine is a hazardous chemical and should be handled with
extreme care in a well-ventilated fume hood by trained personnel.[1] It is crucial to wear
appropriate personal protective equipment, including gloves, safety goggles, and a lab coat.
The compound is reported to react with water and may be pyrophoric.[1]

Table 3: Hazard and Safety Information
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Hazard Precaution Reference

May be pyrophoric. Keep away
Flammability from heat, sparks, and open [1]

flames.

Reacts with water and
Reactivity moisture in the air. Handle [1]

under an inert atmosphere.

May cause eye and skin
Health Hazards irritation. May be harmful if [1]

inhaled.

For detailed safety information, always refer to the latest Safety Data Sheet (SDS) provided by
the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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